Cas no 383146-78-9 ([4-Ethyl-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl 3-(trifluoromethyl)phenyl ether)

• Product Name: [4-Ethyl-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl 3-(trifluoromethyl)phenyl ether
• CAS No: 383146-78-9
• MF: C₁₃H₁₄F₃N₃OS
• MW: 317.329971790314
• CID: 5013169
• Update Time: 2023-08-25

[4-Ethyl-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl 3-(trifluoromethyl)phenyl ether Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-3-(methylsulfanyl)-5-{[3-(trifluoromethyl)phenoxy]methyl}-4H-1,2,4-triazole
• [4-ethyl-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl 3-(trifluoromethyl)phenyl ether
• [4-Ethyl-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl 3-(trifluoromethyl)phenyl ether

• Inchi： 1S/C13H14F3N3OS/c1-3-19-11(17-18-12(19)21-2)8-20-10-6-4-5-9(7-10)13(14,15)16/h4-7H,3,8H2,1-2H3
• InChI Key： DUXYCBNERQJMHX-UHFFFAOYSA-N
• SMILES： S(C)C1=NN=C(COC2=CC=CC(C(F)(F)F)=C2)N1CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 332
• XLogP3: 3
• Topological Polar Surface Area: 65.2